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Compound of Interest

Compound Name: Tenoxicam-D3

Cat. No.: B12059140 Get Quote

The proper disposal of Tenoxicam-D3, a deuterated analog of the non-steroidal anti-

inflammatory drug (NSAID) Tenoxicam, is a critical component of laboratory safety and

environmental responsibility. This guide provides researchers, scientists, and drug

development professionals with essential, step-by-step information for the safe handling and

disposal of this compound, ensuring compliance with regulatory standards and minimizing

environmental impact.

Understanding the Regulatory Landscape
The disposal of pharmaceutical compounds like Tenoxicam-D3 is governed by a framework of

regulations primarily enforced by the Environmental Protection Agency (EPA) and, in some

cases, the Drug Enforcement Administration (DEA). The Resource Conservation and Recovery

Act (RCRA) grants the EPA the authority to regulate hazardous waste from its generation to its

final disposal.[1][2] It is crucial to treat Tenoxicam-D3 as a hazardous waste unless explicitly

determined otherwise by a qualified safety professional.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Tenoxicam-D3.[3] The SDS for the parent compound, Tenoxicam, indicates that it is

toxic if swallowed, in contact with skin, or if inhaled.[4][5] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should always be

worn when handling the compound.[3] In case of accidental exposure, wash the affected area

with plenty of water.[6]
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Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of

Tenoxicam-D3 in a laboratory setting. This protocol is based on general guidelines for

hazardous pharmaceutical waste and should be adapted to comply with specific institutional

and local regulations.

Waste Identification and Segregation:

Treat all Tenoxicam-D3 waste, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, vials, gloves), as hazardous pharmaceutical waste.

This waste must be segregated from non-hazardous laboratory trash to prevent cross-

contamination and ensure proper disposal.

Containerization and Labeling:

Place all Tenoxicam-D3 waste into a dedicated, properly sealed, and clearly labeled

hazardous waste container.

The label should include:

The words "Hazardous Waste"

The name of the chemical: "Tenoxicam-D3"

The specific hazards (e.g., "Toxic")

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.

Storage of Waste:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated.
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Ensure the container is kept closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Do not attempt to dispose of Tenoxicam-D3 down the drain or in the regular trash.[1]

Flushing pharmaceuticals can lead to water contamination as wastewater treatment plants

are often not equipped to remove them.[7]

The EHS department will work with a licensed hazardous waste disposal vendor who will

transport the waste to a permitted treatment, storage, and disposal facility (TSDF).

Documentation:

Maintain accurate records of the amount of Tenoxicam-D3 disposed of and the date of

disposal. This documentation is crucial for regulatory compliance.

Quantitative Data Summary
While specific quantitative environmental impact data for Tenoxicam-D3 is not readily

available, the following table summarizes key information derived from the Safety Data Sheet

for the parent compound, Tenoxicam. Researchers should handle Tenoxicam-D3 with the

same level of caution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12059140?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.benchchem.com/product/b12059140?utm_src=pdf-body
https://www.benchchem.com/product/b12059140?utm_src=pdf-body
https://www.benchchem.com/product/b12059140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source

CAS Number 59804-37-4 (Tenoxicam) [5][6]

Molecular Formula C13H11N3O4S2 (Tenoxicam) [6]

Molecular Weight 337.4 g/mol (Tenoxicam) [6]

Hazard Statements

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.

[4][5]

Disposal Recommendation

Dispose of contents/container

to hazardous or special waste

collection point.

[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tenoxicam-D3.
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Caption: Workflow for the compliant disposal of Tenoxicam-D3 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12059140?utm_src=pdf-body-img
https://www.benchchem.com/product/b12059140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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